![molecular formula C30H19NO9 B10814425 (2S,4R,5R,8S,11Z,15R)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid CAS No. 124412-57-3](/img/structure/B10814425.png)
(2S,4R,5R,8S,11Z,15R)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid
Overview
Description
Unii-D3G8N2863A is a natural product found in Micromonospora globosa, Micromonospora aurantiaca, and other organisms with data available.
Dynemicin A is an enediyne antineoplastic antibiotic hybrid containing an anthraquinone moiety isolated from the bacterium Micromonospora chersina. The anthraquinone moiety intercalates into DNA and the benzene diradical intermediate of the enediyne core binds to the minor groove of DNA, resulting in double-strand breaks in DNA, inhibition of DNA replication and apoptosis. (NCI04)
Properties
CAS No. |
124412-57-3 |
|---|---|
Molecular Formula |
C30H19NO9 |
Molecular Weight |
537.5 g/mol |
IUPAC Name |
(2S,4R,5R,8S,11Z,15R)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid |
InChI |
InChI=1S/C30H19NO9/c1-12-19(28(37)38)27(39-2)13-7-5-3-4-6-8-18-29(12)30(13,40-29)14-11-17(34)22-23(24(14)31-18)26(36)21-16(33)10-9-15(32)20(21)25(22)35/h3-4,9-13,18,31-34H,1-2H3,(H,37,38)/b4-3-/t12-,13+,18-,29-,30+/m1/s1 |
InChI Key |
AFMYMMXSQGUCBK-BNONGLCOSA-N |
Isomeric SMILES |
C[C@@H]1C(=C([C@@H]2C#C/C=C\C#C[C@@H]3[C@@]14[C@@]2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O |
Canonical SMILES |
CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O |
Origin of Product |
United States |
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